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Compound of Interest

Compound Name: 3-Chloro-5-fluorophenylacetonitrile

Cat. No.: B1349320 Get Quote

An in-depth guide to navigating challenges in the synthesis and application of 3-Chloro-5-
fluorophenylacetonitrile, a critical intermediate in modern pharmaceutical and agrochemical

development.

Technical Support Center: 3-Chloro-5-
fluorophenylacetonitrile
Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding the properties, handling, and

applications of 3-Chloro-5-fluorophenylacetonitrile.

Q1: What is 3-Chloro-5-fluorophenylacetonitrile and what are its primary applications?

3-Chloro-5-fluorophenylacetonitrile, also known as 3-Chloro-5-fluorobenzyl cyanide, is a

versatile chemical intermediate.[1][2] Its structure, featuring a phenylacetonitrile core with

chloro and fluoro substituents, makes it a valuable building block in organic synthesis. The

electron-withdrawing nature of the halogen atoms and the nitrile group enhances the reactivity

of the molecule in specific ways. It is primarily used in the synthesis of pharmaceuticals and

agrochemicals, where it serves as a precursor for creating more complex, biologically active

molecules.[1][3] Its ability to participate in reactions like nucleophilic substitutions is crucial for

drug discovery and development pipelines.[1]

Q2: What are the key physical and chemical properties of this compound?
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Understanding the physical properties of 3-Chloro-5-fluorophenylacetonitrile is essential for

proper handling, reaction setup, and purification. The compound is typically a colorless to light

yellow or orange clear liquid at room temperature.[1][3]

Property Value Source

CAS Number 493038-93-0 [1][2][3]

Molecular Formula C₈H₅ClFN [1][3]

Molecular Weight 169.58 g/mol [1][3]

Appearance
Colorless to light yellow/orange

clear liquid
[1][3]

Boiling Point 244.7 ± 25.0 °C (Predicted) [3]

Density ~1.29 g/cm³ (Predicted) [1][3]

Water Solubility Not miscible or difficult to mix [3]

Storage
Sealed in a dry place at room

temperature
[1][3]

Q3: How should 3-Chloro-5-fluorophenylacetonitrile be handled and stored safely?

Proper handling and storage are critical for ensuring the stability of the compound and the

safety of laboratory personnel. This compound is toxic if swallowed, in contact with skin, or if

inhaled, and it can cause skin and serious eye irritation.[4][5]

Handling: Always handle this chemical in a well-ventilated area, preferably within a chemical

fume hood.[4][6] Wear appropriate Personal Protective Equipment (PPE), including

chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[4][6] Avoid

breathing vapors or mist.[4]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[3][6] It is stable under normal conditions.[6][7] Keep it away from incompatible

materials such as strong oxidizing agents, acids, and acid chlorides.[7]
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Spills: In case of a spill, evacuate the area. Wear a self-contained breathing apparatus and

protective suit. Absorb the spill with an inert material like dry earth or sand and place it in a

suitable container for disposal.[4][8] Do not let the chemical enter drains.[7]

Q4: What solvents are appropriate for reactions involving this compound?

The choice of solvent is crucial for reaction success, as it affects solubility, reactivity, and

reaction rate. Since 3-Chloro-5-fluorophenylacetonitrile has low water solubility, organic

solvents are necessary.[3] The selection depends on the specific reaction type.
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Solvent Type Examples
Suitability &
Rationale

Source

Aprotic Polar

Acetonitrile (ACN),

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO),

Tetrahydrofuran (THF)

Generally excellent

choices. They

effectively dissolve the

substrate and many

nucleophiles/reagents

without interfering by

donating protons. THF

and DMF are common

in nucleophilic

substitution reactions.

[9][10]

Aprotic Nonpolar

Toluene, Hexane,

Dichloromethane

(DCM)

Toluene is used in the

synthesis of this

compound via phase-

transfer catalysis.[3]

DCM is a good

general-purpose

solvent.[11] These are

suitable when

reagents are less

polar.

[9][10]

Protic
Ethanol, Methanol,

Water

Generally avoided

unless they are a

reactant (e.g., in

hydrolysis). The acidic

proton can interfere

with many bases and

nucleophiles. Water is

explicitly noted as a

poor solvent for the

starting material.[3]

[9][10]
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This guide provides a systematic approach to diagnosing and solving common problems

encountered during reactions with 3-Chloro-5-fluorophenylacetonitrile.
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Reaction Failed
(Low Yield / No Product)

Analyze Crude Reaction Mixture
(TLC, LC-MS, NMR)

Is Starting Material (SM)
Largely Unconsumed?

Is SM Consumed, but
Target Product is Absent/Low?

No

No Reaction Occurred

Yes

Multiple Unidentified Spots/
Peaks Present?

Yes

Degradation or Side Reaction
Likely

Optimize for Selectivity:
- Lower Temperature

- Use Milder Base
- Check for Incompatible

  Functional Groups

Verify Reaction Conditions:
- Temperature

- Reagent Stoichiometry
- Catalyst Activity

Verify Reagent Quality:
- Purity of SM

- Nucleophile/Base Potency
- Anhydrous Conditions

Optimize Conditions:
- Increase Temperature

- Change Solvent
- Use Stronger Base/Nucleophile
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3-Chloro-5-fluorophenylacetonitrile Nucleophile (Nu⁻)

Desired Pathway
(Benzylic Substitution)

 Attack at -CH₂-

Side Reaction
(SₙAr at Cl)

 Attack at C-Cl

Side Reaction
(SₙAr at F)

 Attack at C-F

Product
(Nu-CH₂-Ar)

Side Product
(Nu replaces Cl on Ring)

Side Product
(Nu replaces F on Ring)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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